Cas no 110517-82-3 (Ferrocenylethyl maleimide)

• Product Name: Ferrocenylethyl maleimide
• CAS No: 110517-82-3
• MF: C₄₉H₈₇FeNO₂
• MW: 778.065596818924
• CID: 6221886
• PubChem ID: 162420650
• Update Time: 2026-03-11

Ferrocenylethyl maleimide Chemical and Physical Properties

Names and Identifiers

• Ferrocenylethyl maleimide
• 110517-82-3

• Inchi： 1S/C17H28.C16H19NO2.3C5H12.CH4.Fe/c1-3-5-6-9-15-13-16-10-7-11-17(15)12-14(16)8-4-2;1-4-6-11(2)16-12(3)13(16)7-5-10-17-14(18)8-9-15(17)19;3*1-3-5-4-2;;/h3-13H2,1-2H3;6-9,12H,2,4-5,10H2,1,3H3;3*3-5H2,1-2H3;1H4;/q;-2;;;;;+3/b;11-6-,13-7?;;;;;
• InChI Key： HASZRCMYVLQJQJ-KKNPMVRHSA-N
• SMILES： [Fe+3].O=C1C=CC(N1CCC=C1[C-](/C(=C\CC)/[CH2-])C1C)=O.C12CCCC(=C(CCC)C1)CC=2CCCCC.C(CC)CC.C(CC)CC.C(CC)CC.C

Computed Properties

• Exact Mass: 777.608617g/mol
• Monoisotopic Mass: 777.608617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 53
• Rotatable Bond Count: 17
• Complexity: 797
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.4Ų

Additional information on Ferrocenylethyl maleimide

Research Briefing on Ferrocenylethyl Maleimide (CAS: 110517-82-3) in Chemical Biology and Pharmaceutical Applications

Ferrocenylethyl maleimide (CAS: 110517-82-3) is a specialized organometallic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its ferrocene moiety and maleimide functional group, exhibits unique electrochemical and biological properties, making it a versatile tool for applications ranging from drug design to biosensing. Recent studies have explored its potential in targeted drug delivery, enzyme inhibition, and as a probe for biological interactions. This briefing synthesizes the latest findings and advancements related to Ferrocenylethyl maleimide, providing a comprehensive overview of its current applications and future prospects.

The compound's distinctive structure allows it to participate in Michael addition reactions, facilitating its conjugation with thiol-containing biomolecules such as peptides and proteins. This property has been leveraged in the development of bioconjugates for therapeutic and diagnostic purposes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Ferrocenylethyl maleimide-derived conjugates in selectively targeting cancer cells, owing to the redox-active nature of the ferrocene group, which can induce oxidative stress in malignant cells. The study reported a significant reduction in tumor growth in preclinical models, highlighting the compound's potential as a novel anticancer agent.

In addition to its therapeutic applications, Ferrocenylethyl maleimide has been employed in the design of electrochemical biosensors. Researchers have utilized its redox properties to develop sensitive and selective detection systems for biomarkers associated with diseases such as diabetes and neurodegenerative disorders. A recent publication in Analytical Chemistry detailed the use of Ferrocenylethyl maleimide-modified electrodes for the real-time monitoring of glutathione levels, a critical antioxidant in cellular defense mechanisms. The biosensor exhibited high sensitivity and stability, underscoring the compound's utility in diagnostic technologies.

Further investigations have explored the role of Ferrocenylethyl maleimide in enzyme inhibition. Its ability to interact with cysteine residues in enzyme active sites has been exploited to design inhibitors for proteases and kinases implicated in various pathological conditions. A 2022 study in Bioorganic & Medicinal Chemistry Letters identified Ferrocenylethyl maleimide derivatives as potent inhibitors of cathepsin B, a protease involved in cancer metastasis and inflammatory diseases. The inhibitors demonstrated nanomolar affinity and selectivity, suggesting their potential as lead compounds for drug development.

Despite these promising advancements, challenges remain in the optimization of Ferrocenylethyl maleimide-based compounds for clinical use. Issues such as stability, bioavailability, and off-target effects need to be addressed through further structural modifications and in vivo studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the therapeutic and diagnostic potential of this unique compound.

In conclusion, Ferrocenylethyl maleimide (CAS: 110517-82-3) represents a valuable scaffold in chemical biology and pharmaceutical research. Its multifunctional nature enables diverse applications, from targeted drug delivery to biosensing, while ongoing studies continue to uncover new avenues for its use. As research progresses, this compound is poised to play an increasingly important role in the development of innovative therapies and diagnostic tools, contributing to advancements in personalized medicine and precision healthcare.